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oxocyclopentanecarboxylate

Cat. No.: B1267588 Get Quote

Introduction: The Versatile Core of Synthesis
Methyl 3-oxocyclopentanecarboxylate (CAS No. 32811-75-9) is a bifunctional organic

molecule that serves as a pivotal intermediate in the synthesis of a wide array of complex

chemical entities.[1] Its structure, a five-membered ring featuring both a ketone and a methyl

ester, offers two distinct points of reactivity, making it a valuable building block for researchers,

particularly in the fields of medicinal chemistry and drug development. This compound is a key

precursor for synthesizing derivatives like 3-hydroxycyclopentanecarboxylates and various

heterocyclic compounds, some of which have shown potential as glutaminase inhibitors.[1]

This guide provides an in-depth analysis of the core spectroscopic data—¹H NMR, ¹³C NMR,

IR, and Mass Spectrometry—used to characterize and confirm the identity and purity of methyl
3-oxocyclopentanecarboxylate. The causality behind spectral features is explained to

provide field-proven insights for professionals in drug development and chemical research.
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¹H NMR Chemical Shift (ppm)
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Functional Groups IR Absorption (cm⁻¹)

C=O (Ketone)

~1740 (Strong, Sharp)C=O (Ester)

C-O (Ester) ~1200 (Strong)

sp³ C-H <3000 (Medium)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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